![molecular formula C8H16ClNO2 B6222861 (1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis CAS No. 2757961-57-0](/img/new.no-structure.jpg)
(1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis
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Description
(1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis is a chiral compound with potential applications in various fields such as medicinal chemistry and organic synthesis. The compound’s unique structure, featuring a cyclobutane ring and an amino acid moiety, makes it an interesting subject for research and development.
Properties
CAS No. |
2757961-57-0 |
|---|---|
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis can be achieved through several synthetic routes. One common method involves the use of cyclobutane derivatives as starting materials, which undergo a series of reactions including amination and carboxylation. The reaction conditions typically involve the use of catalysts and specific temperature and pressure settings to ensure the desired stereochemistry is achieved.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and high-throughput screening can be employed to streamline the production process. Additionally, purification methods like crystallization and chromatography are used to isolate the final product.
Chemical Reactions Analysis
Types of Reactions
(1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and the use of solvents to facilitate the reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.
Scientific Research Applications
(1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis has several scientific research applications:
Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.
Biology: It can be used in the study of enzyme-substrate interactions and as a probe in biochemical assays.
Medicine: The compound has potential therapeutic applications, particularly in the development of drugs targeting specific receptors or enzymes.
Industry: It is used in the production of fine chemicals and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of (1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition or activation of enzymatic reactions, receptor binding, and signal transduction.
Comparison with Similar Compounds
Similar Compounds
(1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid: The non-hydrochloride form of the compound.
(1s,3s)-3-[ethyl(methyl)amino]cyclopentane-1-carboxylic acid: A similar compound with a cyclopentane ring instead of a cyclobutane ring.
(1s,3s)-3-[ethyl(methyl)amino]cyclohexane-1-carboxylic acid: A similar compound with a cyclohexane ring.
Uniqueness
The uniqueness of (1s,3s)-3-[ethyl(methyl)amino]cyclobutane-1-carboxylic acid hydrochloride, cis lies in its specific stereochemistry and the presence of the cyclobutane ring. This structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
